Cas no 2172591-92-1 (1-(1-cyclopropylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 1-(1-cyclopropylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172591-92-1
• MF: C₁₁H₁₈N₄OS
• MW: 254.351820468903
• CID: 5986640
• PubChem ID: 165736080
• Update Time: 2025-07-23

1-(1-cyclopropylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyclopropylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide
• 2172591-92-1
• EN300-1596772

• Inchi： 1S/C11H18N4OS/c1-7(8-3-4-8)15-9(5-6-16-2)10(11(12)17)13-14-15/h7-8H,3-6H2,1-2H3,(H2,12,17)
• InChI Key： VDINMHLYDZJIAH-UHFFFAOYSA-N
• SMILES： S=C(C1=C(CCOC)N(C(C)C2CC2)N=N1)N

Computed Properties

• Exact Mass: 254.12013238g/mol
• Monoisotopic Mass: 254.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 98Ų

Additional information on 1-(1-cyclopropylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide

Professional Introduction to Compound with CAS No. 2172591-92-1 and Product Name: 1-(1-cyclopropylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide

The compound identified by the CAS number 2172591-92-1 and the product name 1-(1-cyclopropylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the triazole class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a cyclopropyl group and an N-substituted thioamide, contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in developing novel triazole derivatives as pharmacological agents. The 1-(1-cyclopropylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide structure combines several key functional groups that are known to enhance binding affinity and selectivity. The cyclopropyl moiety is particularly noteworthy, as it has been shown to improve metabolic stability and reduce susceptibility to enzymatic degradation. This feature is crucial for maintaining the efficacy of pharmaceutical compounds over time.

The thioamide group at the 4-position of the triazole ring introduces a polar region that can interact with biological targets through hydrogen bonding or ionic interactions. This functional group is also commonly found in bioactive molecules, suggesting that 1-(1-cyclopropylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide may exhibit promising interactions with proteins or enzymes involved in disease pathways. Furthermore, the 2-methoxyethyl substituent at the 5-position adds another layer of complexity to the molecule's behavior, potentially influencing its solubility and bioavailability.

Recent studies have highlighted the importance of triazole derivatives in addressing various therapeutic challenges. For instance, modifications of the triazole core have led to compounds with anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of substituents in 1-(1-cyclopropylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide may confer unique advantages in these contexts. Researchers have been exploring how such structural features can be optimized to enhance pharmacokinetic profiles and therapeutic outcomes.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex triazole framework efficiently. The incorporation of the cyclopropylethyl and 2-methoxyethyl groups necessitates careful selection of reagents and catalysts to minimize side reactions and byproduct formation.

In terms of biological evaluation, preliminary studies on 1-(1-cyclopropylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide have shown intriguing results. In vitro assays have indicated potential activity against certain enzymes or receptors relevant to inflammatory diseases or microbial infections. The combination of structural elements known to modulate binding interactions makes this compound a promising candidate for further investigation. Additionally, computational modeling techniques have been utilized to predict how this molecule might interact with biological targets at the molecular level.

The development of novel pharmaceuticals often relies on understanding how structural modifications influence biological activity. In the case of 1-(1-cyclopropylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide, both computational and experimental approaches are being employed to dissect its mechanism of action. These studies aim to identify key interactions that contribute to its observed effects while also providing insights for future drug design efforts. Such research is essential for translating laboratory discoveries into effective clinical treatments.

As interest in heterocyclic compounds continues to grow, compounds like 2172591-92-1 / 1-(1-cyclopropylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide are likely to play an increasingly important role in medicinal chemistry. Their unique structural features offer opportunities for innovation across multiple therapeutic areas. By leveraging advances in synthetic chemistry and biophysical techniques, researchers can continue to explore the full potential of these molecules in addressing unmet medical needs.